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Compound of Interest

Compound Name:
N-(1-Naphthyl)-N-

phenylacrylamide

CAS No.: 78820-11-8

Cat. No.: B1622986

Get Quote

Executive Summary & Compound Identity
-(1-Naphthyl)-

-phenylacrylamide is a bulky, asymmetric acrylamide monomer. Its structure features an
acryloyl group attached to a nitrogen atom that bears both a phenyl ring and a naphthalene
ring. This steric bulk hinders rotation around the amide bond, often leading to complex NMR
spectra (rotamers) and high glass transition temperatures (

) in its corresponding polymers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1622986#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name
-(Naphthalen-1-yl)-

-phenylprop-2-enamide

CAS Number 78820-11-8

Molecular Formula

Molecular Weight 273.33 g/mol

Physical State Solid (White to off-white powder)

Melting Point 102–113 °C [1, 2]

Solubility

Soluble in DMF, THF,

,

; Insoluble in water

Synthesis & Impurity Profile
To interpret the spectra accurately, one must understand the synthesis. The compound is

typically prepared via the

-acylation of

-phenyl-1-naphthylamine (Neozone A) with acryloyl chloride.

Common Impurities:

-phenyl-1-naphthylamine (Precursor): Detected by N-H stretch in IR (~3400 cm⁻¹) and
specific aromatic NMR signals.

Acrylic Acid: Result of chloride hydrolysis.

Oligomers: Due to thermal polymerization during isolation.

Synthesis Workflow (Graphviz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Phenyl-1-naphthylamine
(C16H13N)

Reaction Mixture
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Base (Et3N or K2CO3)

Scavenges HCl
Aq. Wash / Extraction N-(1-Naphthyl)-N-phenylacrylamide

(Solid, MP: 102-113°C)
Recrystallization

Click to download full resolution via product page

Figure 1: Synthesis pathway for N-(1-Naphthyl)-N-phenylacrylamide via Schotten-Baumann

conditions.

Spectroscopic Data Analysis[8]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:

(Chloroform-d) is the standard solvent. Expert Insight: Due to the steric hindrance of the 1-
naphthyl group, the amide bond rotation is restricted. At room temperature, you may observe
line broadening or distinct rotameric signals.

NMR Data (400 MHz,

)
The spectrum is dominated by the aromatic region and the characteristic AMX pattern of the

acryloyl group.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

7.80 – 8.00 Multiplet 3H Ar-H (Naphthyl)

Protons at

positions 2, 4, 5,

or 8 of

naphthalene are

typically most

deshielded.

7.30 – 7.60 Multiplet 9H
Ar-H (Phenyl +

Naphthyl)

Overlapping

meta/para phenyl

protons and

remaining

naphthyl protons.

6.45 – 6.55
dd (Doublet of

doublets)
1H Vinyl Trans to

Carbonyl.

6.10 – 6.25 dd 1H Vinyl

Geminal to

Carbonyl (can

shift depending

on conjugation).

5.60 – 5.70 dd 1H Vinyl Cis to Carbonyl.

Coupling Constants (

values):

NMR Data (100 MHz,

)
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Chemical Shift (

, ppm)
Assignment Notes

164.5 – 165.5 (Amide)
Characteristic of tertiary

acrylamides.

128.0 – 130.0 Vinyl Terminal alkene carbon.

126.0 – 128.0 Vinyl Internal alkene carbon.

120.0 – 145.0 Aromatic
Complex set of 16 aromatic

carbons (quaternary carbons

at ~140-145 ppm).

B. Infrared (IR) Spectroscopy
The IR spectrum validates the functional group transformation from amine to amide.

Wavenumber (

)
Vibration Mode Diagnostic Value

3050 – 3080 Ar-H Stretch Indicates aromatic rings.

No Peak @ 3300-3400 Absence of N-H

Confirms complete conversion

of the secondary amine

precursor.

1650 – 1665 Stretch (Amide I)

Strong, sharp peak. Lower

frequency than esters due to

resonance.

1610 – 1620 Stretch Vinyl group vibration.

1590, 1490
Ar

Ring Stretch

Characteristic "breathing"

modes of Naphthalene/Phenyl

rings.
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C. Mass Spectrometry (MS)
Method: EI (Electron Impact) or ESI (Electrospray Ionization).

Molecular Ion (

):

Base Peak: Often the loss of the acryloyl group or cleavage of the N-Aryl bond.

Fragmentation Logic (Graphviz):

Molecular Ion (M+)
m/z = 273

[M - C2H3O]+
Loss of Acryloyl

m/z = 218

- 55 Da (Acryloyl)

Naphthyl/Phenyl Cation
Ar+

C-N Cleavage

Click to download full resolution via product page

Figure 2: Predicted mass spectrometry fragmentation pathway.

Fluorescence Properties
This monomer is often used for its optical properties.

Excitation (

): 251 nm[1]

Emission (

): 425 nm (in Chloroform) [3][1]

Application: Used in scintillator compositions and refractive index modulation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1622986/docs?utm_src=pdf-body-img#technical-characterization-guide-1-naphthyl-phenylacrylamide
https://www.sigmaaldrich.com/JP/ja/product/aldrich/595357
https://www.sigmaaldrich.com/JP/ja/product/aldrich/595357
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Sample Preparation
To ensure high-quality spectral data:

NMR: Dissolve ~10 mg of solid in 0.6 mL of

. Filter through a glass wool plug if the solution is cloudy (removes polymer traces).

IR: Use the KBr pellet method (1 mg sample : 100 mg KBr) or ATR (Diamond crystal).

Storage: Store the monomer at 2–8 °C in the dark to prevent spontaneous polymerization,

which will broaden NMR peaks and reduce solubility.

References
Sigma-Aldrich.N-(1-Naphthyl)-N-phenylacrylamide Product Page. Link

ChemicalBook.N-(1-Naphthyl)-N-phenylacrylamide Properties. Link

Sigma-Aldrich.Poly[N-(1-naphthyl)-N-phenylacrylamide] Product Page. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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